(2R)-2-(2,3-Dihydro-1,4-benzodioxin-3-yl)propan-1-amine

• IUPAC Name: (2R)-2-(2,3-dihydro-1,4-benzodioxin-3-yl)propan-1-amine
• InChI: InChI=1S/C11H15NO2/c1-8(6-12)11-7-13-9-4-2-3-5-10(9)14-11/h2-5,8,11H,6-7,12H2,1H3/t8-,11?/m1/s1
• InChI Key: OAUHWBVQMWGUEV-RZZZFEHKSA-N
• Canonical SMILES: CC(CN)C1COC2=CC=CC=C2O1
• Isomeric SMILES: C[C@H](CN)C1COC2=CC=CC=C2O1
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

(2R)-2-(2,3-Dihydro-1,4-benzodioxin-3-yl)propan-1-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as MDMA, which is a psychoactive drug that is widely used as a recreational drug. However,

Mechanism of Action

MDMA acts on the central nervous system by increasing the release of neurotransmitters, such as serotonin, dopamine, and norepinephrine. This results in a feeling of euphoria, empathy, and increased sociability. The mechanism of action of MDMA is complex and not fully understood, but it is believed to involve the activation of specific receptors in the brain.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones, such as cortisol and prolactin. The effects of MDMA on the body are dose-dependent, and high doses can result in serious health complications.

Advantages and Limitations for Lab Experiments

MDMA has several advantages for lab experiments, such as its ability to induce a state of heightened empathy and sociability in animals. This can be useful for studying social behavior and communication. However, the limitations of MDMA for lab experiments include its potential for abuse and the ethical concerns surrounding the use of psychoactive drugs in animals.

Future Directions

There are several future directions for research on MDMA. One potential application is its use in combination with psychotherapy for the treatment of mental health disorders, such as PTSD. Another direction is the development of new compounds that have similar effects to MDMA but with fewer side effects. Additionally, more research is needed to fully understand the mechanism of action of MDMA and its effects on the brain and body.
Conclusion:
(2R)-2-(2,3-Dihydro-1,4-benzodioxin-3-yl)propan-1-amine, or MDMA, has potential applications in various fields, including neuroscience, psychiatry, and pharmacology. Its ability to increase the release of neurotransmitters and induce a state of heightened empathy and sociability makes it a promising candidate for the treatment of mental health disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

MDMA can be synthesized from safrole, which is a natural compound found in various plants. The synthesis process involves several steps, including isomerization, reduction, and reductive amination. The final product is a white crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

MDMA has been the subject of extensive research in various fields, including neuroscience, psychiatry, and pharmacology. It has been shown to have potential therapeutic applications in treating various mental health disorders, such as post-traumatic stress disorder (PTSD), anxiety, and depression.